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Compound of Interest

Compound Name:
6-Methyl-2-

pyridinecarboxaldehyde

Cat. No.: B119999 Get Quote

CAS Number: 1122-72-1

This technical guide provides a comprehensive overview of 6-Methyl-2-
pyridinecarboxaldehyde, a pivotal heterocyclic aldehyde in organic synthesis and drug

discovery. Tailored for researchers, scientists, and professionals in drug development, this

document delves into its chemical and physical properties, spectroscopic data, synthesis

protocols, and key applications, with a focus on its role as a versatile building block.

Chemical and Physical Properties
6-Methyl-2-pyridinecarboxaldehyde, also known by its synonyms 2-Formyl-6-methylpyridine

and 6-Methylpicolinaldehyde, is a light yellow to brown crystalline solid at room temperature.[1]

[2] Its fundamental properties are summarized in the table below, offering a snapshot of its

physical characteristics and chemical identifiers.
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Property Value Reference(s)

CAS Number 1122-72-1

Molecular Formula C₇H₇NO [3]

Molecular Weight 121.14 g/mol [3]

Melting Point 31-33 °C [3][4]

Boiling Point 77-78 °C at 12 Torr [3]

Density 1.095 g/cm³ [5]

Refractive Index (n20/D) 1.527

Appearance
Light yellow to brown low

melting solid
[2]

InChI Key
AHISYUZBWDSPQL-

UHFFFAOYSA-N

SMILES Cc1cccc(C=O)n1

Spectroscopic Data
The structural elucidation of 6-Methyl-2-pyridinecarboxaldehyde is supported by various

spectroscopic techniques. The following table summarizes its key spectral data.
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Spectrum Type Data Reference(s)

¹H NMR

(DMSO-d6, δ, ppm): 2.61 (s,

3H, Me), 7.49 (d, 1H, 5-H, J =

7.5 Hz), 7.71 (d, 1H, 3-H, J =

7.5 Hz), 7.86 (dd, 1H, 4-H, J =

7.5, 7.5 Hz), 9.93 (s, 1H, CHO)

[4]

Mass Spectrum
m/z 122.06, I rel 100% [M +

H]⁺
[4]

Infrared (IR)
Further data is available from

spectral databases.
[1][6]

¹³C NMR
Further data is available from

spectral databases.
[6]

Synthesis and Experimental Protocols
The synthesis of 6-Methyl-2-pyridinecarboxaldehyde can be achieved through various

routes. A common and effective method involves the oxidation of the corresponding alcohol, 6-

methyl-2-pyridinemethanol.

Experimental Protocol: Oxidation of 6-Methyl-2-
pyridinemethanol
This protocol details the synthesis of 6-Methyl-2-pyridinecarboxaldehyde via the oxidation of

6-methyl-2-pyridinemethanol using selenium dioxide.

Materials:

6-methyl-2-pyridinemethanol (20 g, 0.162 mol)

Selenium dioxide (10.47 g, 0.081 mol)

1,4-Dioxane (150 mL)

Water (30 mL)
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Hot Hexane

Procedure:

In a suitable reaction vessel, dissolve 10.47 g of selenium dioxide in 30 mL of water with

stirring.

Slowly add the resulting solution to a 150 mL solution of 1,4-dioxane containing 20 g of 6-

methyl-2-pyridinemethanol.

Heat the reaction mixture to 100 °C and maintain this temperature with continuous stirring for

6 hours.

Upon completion of the reaction, cool the mixture and remove the precipitated metallic

selenium by filtration.

Remove the solvent from the filtrate by distillation under reduced pressure.

Extract the residue with hot hexane (3 x 150 mL).

Combine the hexane extracts and remove the solvent by distillation under reduced pressure

to yield the final product.

The resulting 6-methyl-2-pyridinecarboxaldehyde (14.76 g, 0.121 mol, 75% yield) should

have a melting point of 31-33 °C and requires no further purification.[4]

Caption: Workflow for the synthesis of 6-Methyl-2-pyridinecarboxaldehyde.

Applications in Drug Discovery and Organic
Synthesis
6-Methyl-2-pyridinecarboxaldehyde is a valuable intermediate in the development of novel

therapeutic agents and other functional molecules.[7] Its aldehyde group is reactive and

facilitates the formation of Schiff bases, imines, and other nitrogen-containing heterocycles.[7]

1. Synthesis of Anticonvulsant Agents: This compound is a key precursor in the synthesis of 1-

(10-cyano- and -10-bromo-5H-dibenzo[a,d]cyclohepten-5-yl)-4-
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[(arylmethylene)amino]piperazines, which have demonstrated anticonvulsant properties.[4][5]

2. Coordination Chemistry and Ligand Design: The pyridine nitrogen and the aldehyde oxygen

of 6-Methyl-2-pyridinecarboxaldehyde can act as a bidentate ligand, chelated to metal ions.

[7] This property is analogous to well-known ligands like 2,2'-bipyridine and is utilized in the

design of metal complexes for catalysis and materials science.[7][8]

3. Precursor for Antitumor Compounds: The aldehyde functionality is crucial for the synthesis of

thiosemicarbazone derivatives. Pyridine-2-carboxaldehyde thiosemicarbazones, and by

extension, their methylated analogs, are a class of compounds investigated for their potential

antitumor activities.[9]

Click to download full resolution via product page

Caption: Key application areas of 6-Methyl-2-pyridinecarboxaldehyde.

Safety and Handling
6-Methyl-2-pyridinecarboxaldehyde is classified as an irritant, affecting the eyes, skin, and

respiratory system.[8] Appropriate personal protective equipment, including gloves, safety

goggles, and a lab coat, should be worn when handling this compound. It is also noted to be

sensitive to light and air.[2]

Conclusion
6-Methyl-2-pyridinecarboxaldehyde is a cornerstone intermediate with significant utility in

medicinal chemistry and organic synthesis. Its well-defined properties and versatile reactivity

make it an essential tool for researchers aiming to construct complex molecular architectures

with potential therapeutic applications. The detailed protocols and data presented in this guide

are intended to support and facilitate its effective use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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